(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid

• IUPAC Name: (2S)-2-[4-(trifluoromethyl)pyridin-2-yl]propanoic acid
• InChI: InChI=1S/C9H8F3NO2/c1-5(8(14)15)7-4-6(2-3-13-7)9(10,11)12/h2-5H,1H3,(H,14,15)/t5-/m0/s1
• InChI Key: ACISDHWGBOMCQC-YFKPBYRVSA-N
• Canonical SMILES: CC(C1=NC=CC(=C1)C(F)(F)F)C(=O)O
• Isomeric SMILES: C[C@@H](C1=NC=CC(=C1)C(F)(F)F)C(=O)O
• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol

Description

(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid, also known as TFMPA, is a chemical compound that belongs to the family of pyridinecarboxylic acids. It is used in various scientific research applications due to its unique properties and characteristics.

Mechanism of Action

(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid selectively binds to the GABA (A) receptor and blocks the chloride ion channel, which is responsible for the hyperpolarization of the neuron, leading to the inhibition of synaptic transmission. This mechanism of action makes it an essential tool for studying the role of GABA (A) receptors in synaptic transmission and the development of new drugs for the treatment of various neurological disorders.
Biochemical and Physiological Effects
(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid has been shown to have various biochemical and physiological effects, including the reduction of anxiety-like behavior, the induction of convulsions, and the suppression of epileptic seizures. It has also been shown to affect the expression of various genes and proteins involved in synaptic transmission and plasticity.

Advantages and Limitations for Lab Experiments

(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid has several advantages for lab experiments, including its high selectivity for the GABA (A) receptor, its ability to block the chloride ion channel, and its easy synthesis. However, it also has some limitations, including its potential toxicity, limited solubility, and the need for careful handling due to its reactive nature.

Future Directions

(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid has several potential future directions, including the development of new drugs for the treatment of various neurological disorders, the study of the role of GABA (A) receptors in synaptic transmission and plasticity, and the investigation of the molecular mechanisms underlying the biochemical and physiological effects of (2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid. Additionally, the development of new synthesis methods and the optimization of existing ones could lead to the production of more potent and selective (2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid analogs.

Synthesis Methods

The synthesis of (2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid can be achieved through various methods, including the reaction of 2,4,6-trifluoropyridine with 2-bromo-2-methylpropanoic acid in the presence of a base such as potassium carbonate. Another method involves the reaction of 2,4,6-trifluoropyridine with 2-bromo-2-methylpropanoic acid in the presence of a palladium catalyst and a base such as potassium carbonate.

Scientific Research Applications

(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propanoic acid is widely used in scientific research applications due to its ability to selectively block the GABA (A) receptor-mediated synaptic transmission in the central nervous system. This property makes it an essential tool for studying the role of GABA (A) receptors in synaptic transmission and the development of new drugs for the treatment of various neurological disorders such as anxiety, epilepsy, and insomnia.